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Compound of Interest

Compound Name: 2-Nitrobenzenesulfonyl chloride

Cat. No.: B045322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety and handling information for 2-
Nitrobenzenesulfonyl chloride (CAS No. 1694-92-4), a vital reagent in organic synthesis and

pharmaceutical development. Adherence to these protocols is essential to ensure a safe

laboratory environment and mitigate the inherent risks associated with this corrosive and

reactive compound.

Hazard Identification and Classification
2-Nitrobenzenesulfonyl chloride is classified as a hazardous substance, primarily due to its

corrosive nature.[1][2] It is known to cause severe skin burns and serious eye damage.[1][3][4]

Inhalation may lead to respiratory irritation and corrosive injuries to the upper respiratory tract

and lungs.[1][3][5] The substance may also cause sensitization through skin contact.[6]

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[4]

H317: May cause an allergic skin reaction.[7]

H335: May cause respiratory irritation.[1]

H290: May be corrosive to metals.[4]
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Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Nitrobenzenesulfonyl chloride is

provided in the table below. This data is crucial for safe storage and handling.

Property Value Source

Appearance
White to yellow or orange

powder/crystal
[1][5][8]

CAS Number 1694-92-4 [1][3][5][8][9]

Molecular Formula C₆H₄ClNO₄S [3][5][8]

Molecular Weight 221.62 g/mol [3]

Melting Point 63 - 67 °C (145.4 - 152.6 °F) [1][9]

Boiling Point Not available [1][9]

Flash Point Not available [1]

Solubility

Soluble in toluene,

tetrahydrofuran, methylene

chloride, ethyl acetate, and

dimethylformamide. Insoluble

in water.

[9]

Moisture Sensitivity
Decomposes on exposure to

moist air or water.
[1][2][6][7]

Handling and Storage
Proper handling and storage procedures are paramount to prevent exposure and maintain the

chemical's integrity.

Handling
Ventilation: Use only in a well-ventilated area, preferably under a chemical fume hood.[1][6]
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Personal Contact: Avoid all personal contact, including inhalation of dust or vapors.[6] Do not

get in eyes, on skin, or on clothing.[1]

Procedural Warning: To avoid a violent reaction, ALWAYS add the material to water and

NEVER water to the material.[6]

Ignition Sources: Keep away from heat and ignition sources.[6]

Empty Containers: Empty containers may contain residual dust and should be handled with

care.[6] Do not cut, drill, grind, or weld such containers.[6]

Storage
Conditions: Store in a cool, dry, and well-ventilated area.[1][2][6] Keep containers tightly

closed.[1]

Incompatible Materials: Store away from incompatible materials such as strong oxidizing

agents, strong acids, and strong bases.[1][2][6] Segregate from alkalies, cyanides, sulfides,

and carbonates.[6]

Container Material: Use original containers.[6] Glass containers are suitable for laboratory

quantities.[6] Do not use aluminum or galvanized containers.[6]

Atmosphere: Store under an inert atmosphere.[1]

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE are critical to prevent exposure.
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PPE Selection for 2-Nitrobenzenesulfonyl Chloride

Risk Assessment

Required PPE

Handling 2-Nitrobenzenesulfonyl Chloride

Potential for Splash, Dust, or Vapor Exposure?

Eye Protection:
Chemical safety goggles and a face shield.

Yes

Hand and Body Protection:
Chemical-resistant gloves (e.g., elbow-length PVC), lab coat, and protective clothing.

Yes

Respiratory Protection:
NIOSH/MSHA approved respirator with appropriate filter for dusts and organic vapors.

Yes

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Nitrobenzenesulfonyl chloride.

Eye and Face Protection: Wear chemical safety goggles that are tightly sealed.[1] A face

shield is also required for additional protection.[1][2]

Skin Protection: Wear appropriate protective gloves, such as elbow-length PVC gloves, and

clothing to prevent skin exposure.[1][6] Contaminated leather items should be removed and

destroyed.[6]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a

NIOSH/MSHA-approved respirator with a suitable filter.[1] A full-face respirator may be

necessary in some situations.[10]

First Aid Measures
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Immediate and appropriate first aid is crucial in the event of exposure.

First Aid for 2-Nitrobenzenesulfonyl Chloride Exposure

Type of Exposure

Immediate Action

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.
Seek immediate medical attention.

Immediately wash off with soap and plenty of water while removing all contaminated clothing and shoes.
Seek immediate medical attention.

Remove to fresh air.
If not breathing, give artificial respiration.

Seek immediate medical attention.

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid procedures for exposure to 2-Nitrobenzenesulfonyl chloride.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[1] Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water while

removing all contaminated clothing and shoes.[1] Seek immediate medical attention.[1]

Inhalation: Move the victim to fresh air.[1][10] If breathing is difficult or has stopped, provide

artificial respiration.[1][10] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[1][10] Rinse the mouth with water.[10] Never give

anything by mouth to an unconscious person.[1] Seek immediate medical attention.[1]
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Fire-Fighting Measures
In the event of a fire, specific precautions must be taken.

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, dry sand, or

alcohol-resistant foam.[1][10]

Unsuitable Extinguishing Media:DO NOT USE WATER, as the substance may decompose

on contact with moisture and react violently.[1][6]

Hazardous Combustion Products: Thermal decomposition can produce toxic and irritating

gases and vapors, including carbon monoxide (CO), carbon dioxide (CO₂), nitrogen oxides

(NOx), sulfur oxides (SOx), hydrogen chloride gas, and phosgene.[1][6]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][6]

Special Procedures: If a large container is involved in a fire, consider evacuation of the area

up to 800 meters in all directions.[6]

Accidental Release Measures
Prompt and safe cleanup of spills is essential to prevent wider contamination and exposure.

Personal Precautions: Evacuate personnel from the area and move upwind of the spill.[6]

Avoid breathing dust and contact with the material.[6][10] Ensure adequate ventilation.[10]

Environmental Precautions: Prevent the substance from entering drains or water systems.[6]

[7]

Methods for Containment and Cleaning Up:

Minor Spills: Remove all ignition sources.[6] Sweep up the material and place it into a

suitable, labeled container for disposal.[1] Avoid dust formation.[1]

Major Spills: Alert the fire brigade.[6] Wear full body protective clothing and a breathing

apparatus.[6] Contain the spill and prevent its entry into waterways.[6]
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Toxicological Information
2-Nitrobenzenesulfonyl chloride is corrosive and can cause severe tissue damage upon

contact.[6] Prolonged or repeated exposure may lead to dermatitis or asthma-like symptoms.[6]

Ingestion can cause severe burns to the mouth, throat, and stomach.[6] The substance may

also induce methemoglobinemia, a condition that reduces the blood's ability to carry oxygen.[6]

[11]

Experimental Protocols
While this guide does not detail specific synthetic experimental protocols, it is imperative that

any procedure involving 2-Nitrobenzenesulfonyl chloride is conducted with a thorough

understanding of its reactivity. The electrophilic nature of the sulfonyl chloride group makes it

highly reactive towards nucleophiles such as amines and alcohols.[12] Reactions should be

carried out in appropriate solvents, under controlled temperature conditions, and with

necessary precautions to handle potential exotherms and the evolution of hydrogen chloride

gas. Always consult relevant literature and perform a comprehensive risk assessment before

commencing any new experimental work.

This technical guide is intended to provide a comprehensive overview of the safety and

handling precautions for 2-Nitrobenzenesulfonyl chloride. It is not a substitute for formal

safety training and a thorough review of the Safety Data Sheet (SDS) provided by the supplier.

All laboratory personnel must be familiar with these procedures before working with this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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